Cas no 2228864-54-6 (methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate
• CAS No: 2228864-54-6
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 6499609
• PubChem ID: 165610770
• Update Time: 2025-07-26

methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate
• 2228864-54-6
• EN300-1755095

• Inchi： 1S/C10H13NO4/c1-14-8-3-7(5-11-6-8)9(12)4-10(13)15-2/h3,5-6,9,12H,4H2,1-2H3
• InChI Key： JCUIJMFURRTUFD-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.6Ų

Additional information on methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate

Methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate (CAS No. 2228864-54-6): A Comprehensive Overview

Methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate, identified by the CAS number 2228864-54-6, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit diverse pharmacological properties, making it a valuable subject for further investigation and potential therapeutic applications.

The molecular structure of methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate features a propanoate ester moiety linked to a hydroxyl group and a 5-methoxypyridine ring. This unique arrangement of functional groups suggests that the compound may interact with biological targets in multiple ways, potentially influencing various cellular pathways. The presence of the 5-methoxypyridine moiety, in particular, has been associated with enhanced binding affinity to certain enzymes and receptors, which is a critical factor in drug design.

In recent years, there has been growing interest in the development of small molecules that can modulate neurological and inflammatory processes. The structural features of methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate make it a promising candidate for further exploration in this context. Specifically, the hydroxyl group and the methoxypyridine ring could serve as points of interaction with neurotransmitter receptors or inflammatory mediators, respectively.

One of the most exciting areas of research involving methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate is its potential application in the treatment of neurological disorders. Studies have begun to explore its interactions with sigma receptors, which are known to be involved in various neurological functions, including pain perception and mood regulation. The methoxypyridine moiety, in particular, has shown promise in binding to these receptors with high affinity, suggesting that this compound could be developed into a novel therapeutic agent.

Furthermore, the compound's ability to cross the blood-brain barrier is another significant advantage. Many potential therapeutic agents fail to reach their target sites within the brain due to this barrier, but methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate has demonstrated the potential to overcome this challenge. This property opens up numerous possibilities for treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The synthesis of methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate has also been a subject of interest for synthetic chemists. The development of efficient synthetic routes not only facilitates research but also paves the way for large-scale production if commercial applications are realized. Recent advances in green chemistry have led to more sustainable methods for producing this compound, reducing waste and minimizing environmental impact.

Ethical considerations are also important when conducting research on compounds like methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate. Ensuring that all experiments are conducted with proper oversight and adherence to ethical guidelines is crucial for maintaining public trust and supporting responsible innovation. Collaborative efforts between academia and industry can help ensure that these principles are upheld throughout the research process.

The future prospects for methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate are bright, with ongoing studies aimed at elucidating its mechanisms of action and optimizing its pharmacological properties. As our understanding of biological systems continues to grow, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.

In conclusion, methyl 3-hydroxy-3-(5-methoxypyridin-3-yl)propanoate (CAS No. 2228864-54-6) is a compound with significant potential in pharmaceutical research. Its unique molecular structure and promising pharmacological properties make it an attractive candidate for further investigation. As research continues to uncover new applications and synthetic methods for this compound, its importance in addressing global health challenges is likely to increase.